Cas no 627047-06-7 (2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione)

2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione structure
627047-06-7 structure
Product Name:2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
CAS No:627047-06-7
MF:C19H20N4O2S
MW:368.452702522278
CID:6347802
PubChem ID:135534990
Update Time:2024-01-06

2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione
    • 2-propylsulfanyl-5-pyridin-3-yl-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
    • AKOS002774700
    • 2-(propylthio)-5-(pyridin-3-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione
    • AKOS016102281
    • SR-01000013139
    • 2-(propylsulfanyl)-5-(pyridin-3-yl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione
    • 627047-06-7
    • AB00674565-01
    • F1543-0128
    • SR-01000013139-1
    • Inchi: 1S/C19H20N4O2S/c1-2-9-26-19-22-17-16(18(25)23-19)14(11-5-4-8-20-10-11)15-12(21-17)6-3-7-13(15)24/h4-5,8,10,14H,2-3,6-7,9H2,1H3,(H2,21,22,23,25)
    • InChI Key: ZJYLZTGTADHXNG-UHFFFAOYSA-N
    • SMILES: S(CCC)C1NC(C2=C(N=1)NC1CCCC(C=1C2C1C=NC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 368.13069707g/mol
  • Monoisotopic Mass: 368.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 109Ų

2-(propylsulfanyl)-5-(pyridin-3-yl)-3H,4H,5H,6H,7H,8H,9H,10H-pyrimido4,5-bquinoline-4,6-dione Pricemore >>

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